Carbamazepine-D10

Specification

• Description: Carbamazepine-d10 is intended for use as an internal standard for the quantification of carbamazepine by GC- or LC-MS. Carbamazepine is an anticonvulsant. It reduces the occurrence of seizures in mouse models of tonic-clonic, or maximal electroshock-induced, seizures (ED50s = 15.46 and ~13 mg/kg, respectively). Dietary administration of carbamazepine (0.75% w/w) reduces immobility time in the tail suspension test. It also attenuates clonidine-induced aggressive behavior in mice. Formulations containing carbamazepine have been used in the treatment of epilepsy and bipolar disorder.; Carbamazepine is an anticonvulsant and mood stabilizing drug used primarily in the treatment of epilepsy and neuropathic pain. This stable-labeled internal standard is suitable for use in quantitation of carbamazepine levels or isotope dilution methods by GC/MS or LC/MS for applications in pain prescription monitoring, clinical toxicology, therapeutic drug monitoring or urine drug testing.
• CAS No.: 132183-78-9
• Molecular Formula: C15H12N2O
• Molecular Weight: 246.33 g/mol
• IUPAC Name: 1,2,3,4,5,6,7,8,9,10-decadeuteriobenzo[b][1]benzazepine-11-carboxamide
• Standard InChI: InChI=1S/C15H12N2O/c16-15(18)17-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)17/h1-10H,(H2,16,18)/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
• Standard InChI Key: FFGPTBGBLSHEPO-LHNTUAQVSA-N
• Isomeric SMILES: [2H]C1=C(C(=C2C(=C1[2H])C(=C(C3=C(C(=C(C(=C3N2C(=O)N)[2H])[2H])[2H])[2H])[2H])[2H])[2H])[2H]
• SMILES: C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2C(=O)N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2C(=O)N